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Compound of Interest

Compound Name: (R)-BMS-816336

Cat. No.: B10819835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of the novel 11β-hydroxysteroid

dehydrogenase type 1 (11β-HSD1) inhibitor, (R)-BMS-816336, against established standard

inhibitors. The following sections detail a head-to-head comparison of their biochemical

potency, selectivity, and reported in vivo efficacy, supported by experimental data and detailed

methodologies to aid in research and development decisions.

Quantitative Comparison of 11β-HSD1 Inhibitors
The following table summarizes the key quantitative data for (R)-BMS-816336 and a selection

of standard 11β-HSD1 inhibitors. Direct comparison of absolute values should be approached

with caution due to variations in experimental conditions across different studies.
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Inhibitor Target Species IC50 (nM)
Selectivity vs.
11β-HSD2

Key In Vivo
Model &
Efficacy

(R)-BMS-816336 Human 14.5[1]

High (Specific

values not

detailed)

Cynomolgus

Monkey,

Mouse[1]

Mouse 50.3[1]

Cynomolgus

Monkey
16[1]

BMS-816336

(Racemate)
Human 3.0[2][3] >10,000-fold[3]

DIO Mice: ED50

= 8.6 mg/kg[2]

Mouse 68[4]

Cynomolgus

Monkeys: ED50

= 0.12 mg/kg[2]

[3]

Carbenoxolone Human/Mouse
µM range (non-

selective)[5]
Non-selective[6]

db/db Mice:

Dose-dependent

decrease in 11β-

HSD1 activity in

brain, adipose,

and liver[5]

AZD4017 Human 7[7][8] >2,000-fold[8]

Humans

(NASH/NAFLD):

Blocked hepatic

conversion of ¹³C

cortisone to ¹³C

cortisol[7][9]

INCB13739 Human Not specified Selective[10] Humans (Type 2

Diabetes):

Significant

reductions in

A1C, fasting

plasma glucose,
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and HOMA-IR at

200 mg[4][5]

Note: IC50 values can vary based on assay conditions (e.g., substrate concentration, enzyme

source). DIO refers to Diet-Induced Obesity.

Signaling Pathways and Experimental Workflows
Visual representations of the underlying biological mechanisms and experimental processes

are provided below to enhance understanding.
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11β-HSD1 Signaling Pathway and Inhibition
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In Vitro 11β-HSD1 Inhibition Assay Workflow

Start

Prepare Assay Plate:
- Recombinant 11β-HSD1

- NADPH cofactor
- Test Inhibitor

Add Substrate
(e.g., [3H]cortisone)

Incubate at 37°C

Stop Reaction
(e.g., with specific inhibitor)

Separate Steroids
(e.g., HPLC or TLC)

Quantify Product
(e.g., [3H]cortisol)

Calculate IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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